Cas no 1185116-63-5 (2-Chloromethyl-3,4-dimethoxypyridine-d7, Hydrochloride)

• Product Name: 2-Chloromethyl-3,4-dimethoxypyridine-d7, Hydrochloride
• CAS No: 1185116-63-5
• MF: C₈H₁₁Cl₂NO₂
• MW: 231.12757229805
• CID: 2245924
• Update Time: 2025-05-20

2-Chloromethyl-3,4-dimethoxypyridine-d7, Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-3,4-dimethoxypyridine-d7, Hydrochloride

• Inchi： 1S/C8H10ClNO2.ClH/c1-11-7-3-4-10-6(5-9)8(7)12-2;/h3-4H,5H2,1-2H3;1H/i1D3,3D,4D,5D2;
• InChI Key： YYRIKJFWBIEEDH-JDCLFIOBSA-N
• SMILES： ClC([2H])([2H])C1C(=C(C([2H])=C([2H])N=1)OC([2H])([2H])[2H])OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Topological Polar Surface Area: 31.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloromethyl-3,4-dimethoxypyridine-d7, Hydrochloride

2-Chloromethyl-3,4-Dimethoxypyridine-d7, Hydrochloride (CAS No. 1185116-63-5)

2-Chloromethyl-3,4-Dimethoxypyridine-d7, Hydrochloride is a specialized organic compound with the CAS registry number 1185116-63-5. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with nitrogen as the heteroatom. The presence of a chloromethyl group at the 2-position and two methoxy groups at the 3 and 4 positions introduces unique chemical properties and reactivity. Additionally, the deuterium labeling at position 7 (denoted by "-d7") adds an extra layer of complexity and utility to this compound.

The synthesis of 2-Chloromethyl-3,4-Dimethoxypyridine-d7 involves a series of carefully controlled reactions. Starting from pyridine derivatives, the introduction of methoxy groups at the 3 and 4 positions is typically achieved through nucleophilic aromatic substitution or Friedel-Crafts alkylation. The chloromethyl group at position 2 is introduced via a substitution reaction involving a suitable chloromethylating agent. The deuterium labeling at position 7 requires precise control over the reaction conditions to ensure selective deuteration without affecting other functional groups.

The hydrochloride salt form of this compound is particularly useful in pharmaceutical applications due to its enhanced solubility and stability. Recent studies have highlighted its potential as an intermediate in drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases. The deuterium labeling at position 7 is advantageous in metabolic studies, as it allows for precise tracking of the compound's fate in vivo using techniques such as mass spectrometry.

In terms of chemical properties, 2-Chloromethyl-3,4-Dimethoxypyridine-d7 exhibits moderate lipophilicity due to the electron-withdrawing effects of the methoxy groups and the chloromethyl substituent. This makes it suitable for applications requiring a balance between hydrophilicity and lipophilicity, such as in drug delivery systems or as a building block for bioactive molecules. The compound's stability under physiological conditions has also been studied extensively, with results indicating that it maintains its integrity during in vitro and in vivo testing.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of 2-Chloromethyl-3,4-Dimethoxypyridine-d7 with high accuracy. Quantum mechanical calculations have revealed that the methoxy groups significantly influence the electron distribution within the pyridine ring, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. These insights have been instrumental in designing new synthetic routes for this compound and optimizing its use in various chemical processes.

The application of CAS No. 1185116-63-5 extends beyond pharmaceuticals into materials science and environmental chemistry. For instance, its ability to act as a chelating agent has been explored in heavy metal remediation studies. Researchers have demonstrated that this compound can effectively bind to metal ions such as lead and mercury, facilitating their removal from contaminated water sources. Furthermore, its role as a catalyst in organic synthesis reactions has been investigated, with promising results in asymmetric catalysis and enantioselective reactions.

In conclusion, 2-Chloromethyl-3,4-Dimethoxypyridine-d7, Hydrochloride (CAS No. 1185116-63-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.